![molecular formula C15H27N3S B5880648 1,5-dicyclohexyl-1,3,5-triazinane-2-thione](/img/structure/B5880648.png)
1,5-dicyclohexyl-1,3,5-triazinane-2-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,5-dicyclohexyl-1,3,5-triazinane-2-thione (DCTT) is a heterocyclic compound that has been extensively studied in recent years due to its potential applications in various fields such as materials science, organic synthesis, and medicinal chemistry. DCTT is a sulfur-containing six-membered ring compound that is structurally similar to other triazine-based compounds.
Mechanism of Action
The mechanism of action of 1,5-dicyclohexyl-1,3,5-triazinane-2-thione is not fully understood. However, it has been proposed that this compound exerts its biological activity by inhibiting the activity of certain enzymes such as topoisomerase II and DNA polymerase. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound exhibits potent anticancer, antifungal, and antibacterial activity. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. In vivo studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1,5-dicyclohexyl-1,3,5-triazinane-2-thione in lab experiments is its high purity and stability. This compound is also readily available and relatively inexpensive. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
For the study of 1,5-dicyclohexyl-1,3,5-triazinane-2-thione include the synthesis of novel materials, the development of new synthetic methodologies, and the development of new formulations with improved solubility and bioavailability.
Synthesis Methods
1,5-dicyclohexyl-1,3,5-triazinane-2-thione can be synthesized by the reaction of cyanuric chloride with cyclohexylamine in the presence of sodium sulfide. The reaction proceeds through the formation of an intermediate, which is subsequently cyclized to form this compound. The purity of the synthesized this compound can be improved by recrystallization from an appropriate solvent.
Scientific Research Applications
1,5-dicyclohexyl-1,3,5-triazinane-2-thione has been extensively studied for its potential applications in various fields such as materials science, organic synthesis, and medicinal chemistry. In materials science, this compound has been used as a building block for the synthesis of novel materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). In organic synthesis, this compound has been used as a reagent for the synthesis of various heterocyclic compounds. In medicinal chemistry, this compound has been studied for its potential as an anticancer, antifungal, and antibacterial agent.
properties
IUPAC Name |
1,5-dicyclohexyl-1,3,5-triazinane-2-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H27N3S/c19-15-16-11-17(13-7-3-1-4-8-13)12-18(15)14-9-5-2-6-10-14/h13-14H,1-12H2,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKSWZNASDVVMHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2CNC(=S)N(C2)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.